4-{[7-(AZEPAN-1-YL)-4-NITRO-2,1,3-BENZOXADIAZOL-5-YL]AMINO}-1,5-DIMETHYL-2-PHENYL-2,3-DIHYDRO-1H-PYRAZOL-3-ONE
4-{[7-(AZEPAN-1-YL)-4-NITRO-2,1,3-BENZOXADIAZOL-5-YL]AMINO}-1,5-DIMETHYL-2-PHENYL-2,3-DIHYDRO-1H-PYRAZOL-3-ONE
Brand Name:
Vulcanchem
CAS No.:
VCID:
VC0979473
InChI:
InChI=1S/C23H25N7O4/c1-15-19(23(31)29(27(15)2)16-10-6-5-7-11-16)24-17-14-18(28-12-8-3-4-9-13-28)20-21(26-34-25-20)22(17)30(32)33/h5-7,10-11,14,24H,3-4,8-9,12-13H2,1-2H3
SMILES:
CC1=C(C(=O)N(N1C)C2=CC=CC=C2)NC3=C(C4=NON=C4C(=C3)N5CCCCCC5)[N+](=O)[O-]
Molecular Formula:
C23H25N7O4
Molecular Weight:
463.5 g/mol
4-{[7-(AZEPAN-1-YL)-4-NITRO-2,1,3-BENZOXADIAZOL-5-YL]AMINO}-1,5-DIMETHYL-2-PHENYL-2,3-DIHYDRO-1H-PYRAZOL-3-ONE
CAS No.:
Cat. No.: VC0979473
Molecular Formula: C23H25N7O4
Molecular Weight: 463.5 g/mol
* For research use only. Not for human or veterinary use.
![4-{[7-(AZEPAN-1-YL)-4-NITRO-2,1,3-BENZOXADIAZOL-5-YL]AMINO}-1,5-DIMETHYL-2-PHENYL-2,3-DIHYDRO-1H-PYRAZOL-3-ONE -](/images/no_structure.jpg)
Specification
| Molecular Formula | C23H25N7O4 |
|---|---|
| Molecular Weight | 463.5 g/mol |
| IUPAC Name | 4-[[7-(azepan-1-yl)-4-nitro-2,1,3-benzoxadiazol-5-yl]amino]-1,5-dimethyl-2-phenylpyrazol-3-one |
| Standard InChI | InChI=1S/C23H25N7O4/c1-15-19(23(31)29(27(15)2)16-10-6-5-7-11-16)24-17-14-18(28-12-8-3-4-9-13-28)20-21(26-34-25-20)22(17)30(32)33/h5-7,10-11,14,24H,3-4,8-9,12-13H2,1-2H3 |
| Standard InChI Key | DZOJLJJBUYLRAF-UHFFFAOYSA-N |
| SMILES | CC1=C(C(=O)N(N1C)C2=CC=CC=C2)NC3=C(C4=NON=C4C(=C3)N5CCCCCC5)[N+](=O)[O-] |
| Canonical SMILES | CC1=C(C(=O)N(N1C)C2=CC=CC=C2)NC3=C(C4=NON=C4C(=C3)N5CCCCCC5)[N+](=O)[O-] |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator